Cas no 7504-44-1 (2-(1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(1,3-thiazol-4-yl)acetic acid
• CAS No: 7504-44-1
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD09991935
• CID: 574395
• PubChem ID: 236262
• Update Time: 2025-06-09

2-(1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Thiazol-4-yl)acetic acid
• 1,3-Thiazol-4-ylacetic acid
• 1,3-Thiazol-4-ylacetic acid hydrochloride
• 2-(1,3-thiazol-4-yl)acetic acid
• 4-Thiazoleacetic acid
• 1,3-thiazol-4-ylacetic acid(SALTDATA: FREE)
• 1,3-Thiazole-4-ylacetic acid
• 4-thiazolylacetic acid
• thiazol-4-yl-acetic acid
• Thiazol-4-yl-essigsaeure
• 2-(4-Thiazolyl)acetic Acid
• 4-carboxymethylthiazole
• 4-thiazole acetic acid
• thiazol-4-ylacetic acid
• 2-(4-Thiazolyl)aceticAcid
• PISMJKGQNDOCGA-UHFFFAOYSA-N
• NSC38515
• 1669AC
• SBB018908
• NSC400009
• TRA004353
• A865750
• EN300-244044
• NSC-400009
• 7504-44-1
• DTXSID00284702
• SCHEMBL907962
• MFCD09991935
• SY023095
• 1,3-Thiazol-4-ylacetic acid, AldrichCPR
• J-503948
• FT-0738733
• NSC-38515
• AKOS010504693
• FG2ETP7MCY
• (1,3-thiazol-4-yl)acetic acid
• Z800222640
• CS-0148809
• AS-31677
• DB-074938
• ALBB-018573

• MDL： MFCD09991935
• Inchi： 1S/C5H5NO2S/c7-5(8)1-4-2-9-3-6-4/h2-3H,1H2,(H,7,8)
• InChI Key： PISMJKGQNDOCGA-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.5

Experimental Properties

• Density: 1.437
• Boiling Point: 313.7°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.595
• PSA: 78.43000
• LogP: 0.77020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(1,3-thiazol-4-yl)acetic acid

2-(1,3-Thiazol-4-yl)Acetic Acid: A Comprehensive Overview

2-(1,3-Thiazol-4-yl)acetic acid (CAS No. 7504-44-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as thiazole acetic acid, is characterized by its unique structure, which combines the thiazole ring system with an acetic acid moiety. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity.

The synthesis of 2-(1,3-thiazol-4-yl)acetic acid involves several methodologies, including the cyclization of appropriate precursors or the modification of existing thiazole derivatives. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production costs.

One of the most intriguing aspects of 2-(1,3-thiazol-4-yl)acetic acid is its diverse range of biological activities. Studies have demonstrated that this compound exhibits potent antimicrobial properties, making it a promising candidate for the development of novel antibiotics. Additionally, it has shown potential as an anticancer agent, with research indicating its ability to inhibit tumor growth and induce apoptosis in cancer cells.

In the field of pharmacology, 2-(1,3-thiazol-4-yl)acetic acid has been investigated for its role in modulating cellular signaling pathways. Recent studies have highlighted its ability to interact with key enzymes and receptors involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, its application in drug delivery systems has been explored, with researchers examining its ability to enhance drug solubility and bioavailability.

The chemical properties of 2-(1,3-thiazol-4-yl)acetic acid also make it a valuable component in materials science applications. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on understanding the environmental impact of 2-(1,3-thiazol-4-yl)acetic acid and its degradation pathways. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further investigation is required to fully assess its environmental fate and potential risks.

In conclusion, 2-(1,3-thiazol-4-yl)acetic acid (CAS No. 7504-44-1) is a multifaceted compound with applications spanning various scientific disciplines. Its unique chemical structure and diverse biological activities continue to make it a subject of intense research interest. As advancements in synthetic methods and biological studies unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.